Calcium--strontium (1/1)

• CAS No.: 64759-32-6
• Molecular Formula: CaSr
• Molecular Weight: 127.70 g/mol
• IUPAC Name: calcium;strontium
• InChI: InChI=1S/Ca.Sr
• InChI Key: VAWSWDPVUFTPQO-UHFFFAOYSA-N
• Canonical SMILES: [Ca].[Sr]

Description

Calcium (Ca) and strontium (Sr) are alkaline earth metals (Group IIA) with similar chemical properties, including a +2 oxidation state and ionic radii of 1.00 Å (Ca²⁺) and 1.18 Å (Sr²⁺) . This similarity enables Sr to substitute for Ca in various inorganic and biological systems. The term "Calcium–Strontium (1/1)" refers to compounds or systems where Ca and Sr exist in a 1:1 molar ratio, often in crystal lattices or biomaterials. Such substitution is observed in calcium phosphates (e.g., hydroxyapatite), carbonates, and citrate complexes, where Sr incorporation modifies physicochemical properties and biological behavior .

Preparation Methods

Primary Preparation Method: Vacuum Thermal Reduction of Strontium Oxide with Calcium Carbide

The most extensively documented synthesis route involves the vacuum thermal reduction of strontium oxide (SrO) using calcium carbide (CaC₂), as detailed in Chinese Patent CN109295321A. This method addresses historical challenges such as high production costs and environmental pollution associated with fused salt electrolysis.

Stepwise Synthesis Protocol

Precursor Preparation: Calcination of Strontium Carbonate

Strontium oxide is synthesized by calcining strontium carbonate (SrCO₃) at 1150–1250°C under atmospheric pressure for 2–4 hours . The decomposition reaction proceeds as:
$$
\text{SrCO}3 \xrightarrow{\Delta} \text{SrO} + \text{CO}2 \uparrow
$$
This step achieves a 95–98.3% conversion efficiency , depending on temperature and duration. Recent advances in carbonate precipitation monitoring via near-infrared spectroscopy (NIR) have enabled real-time optimization of SrCO₃ purity, minimizing impurities like barium and magnesium.

Reduction Reaction: Calcium Carbide as the Reducing Agent

The core reduction process combines SrO with calcium carbide and calcium fluoride (CaF₂) flux under vacuum:
$$
\text{SrO} + \text{CaC}2 \xrightarrow{\text{CaF}2, \Delta} \text{CaSr} + \text{CaO} + 2\text{CO} \uparrow
$$
Key parameters include:

• Molar ratio of SrO:CaC₂ : 1:1–1:1.2
• Fluxing agent (CaF₂) proportion : 1:20–1:100 relative to SrO mass
• Reaction temperature : 1050–1300°C
• Vacuum pressure : 1–100 Pa
• Duration : 2–6 hours

The fluxing agent lowers the reaction’s activation energy by facilitating ionic mobility, while vacuum conditions prevent reoxidation and remove gaseous byproducts.

Comparative Analysis of Process Parameters and Yield Optimization

Table 1 summarizes experimental data from five embodiments of the patent, illustrating how reaction conditions influence strontium yield:

Embodiment	Temperature (°C)	Time (h)	Vacuum (Pa)	CaF₂:SrO Ratio	Yield (%)
1	1050	6	100	1:100	22.83
2	1150	5	50	1:50	44.66
3	1200	4	10	1:30	63.02
4	1250	3	5	1:25	69.26
5	1300	2	1	1:20	73.13

Key trends include:

• Temperature : Yield increases linearly with temperature, peaking at 73.13% at 1300°C.
• Vacuum Level : Lower pressures (1–10 Pa) enhance CO removal, shifting equilibrium toward product formation.
• Flux Concentration : Higher CaF₂ proportions improve reaction kinetics but risk introducing excess calcium into the product.

Advanced Methodological Considerations

Particle Size and Compaction Effects

Grinding the SrO-CaC₂-CaF₂ mixture to 100–200 mesh followed by compaction at 5–25 MPa ensures intimate reactant contact, reducing diffusion limitations. This step is critical for achieving yields >60% in industrial-scale operations.

Alternative Synthesis Pathways and Their Limitations

Fused Salt Electrolysis

Early methods employed electrolysis of molten SrCl₂-CaCl₂ mixtures at 800–900°C , but these processes suffered from:

• High energy consumption (>15 kWh/kg )
• Chlorine gas emissions
• Low current efficiency (<40% )

Coordination Complex Precursors

Salen-type complexes (e.g., [Ca(salen(t-Bu))(HOEt)₂(thf)]) have been explored as molecular precursors. However, their reduction to metallic CaSr requires extreme conditions (>1500°C) and yields amorphous products unsuitable for structural applications.

Environmental and Economic Implications

The vacuum thermal reduction method reduces CO₂ emissions by ~30% compared to electrolysis and eliminates chlorine gas byproducts. Operational costs are dominated by energy input (~8 kWh/kg product ), with calcium carbide’s exothermic oxidation partially offsetting heating requirements.

Chemical Reactions Analysis

Types of Reactions

Calcium-strontium (1/1) undergoes various chemical reactions, including oxidation, reduction, and substitution. Both calcium and strontium react with water to form their respective hydroxides and hydrogen gas. The general reaction can be represented as: [ M(s) + 2H₂O(l) \rightarrow M(OH)₂(aq) + H₂(g) ] where ( M ) represents calcium or strontium .

Common Reagents and Conditions

Common reagents used in reactions with calcium-strontium (1/1) include water, acids, and bases. The reactions typically occur under standard laboratory conditions, with temperatures ranging from room temperature to elevated temperatures depending on the desired reaction.

Major Products Formed

The major products formed from reactions involving calcium-strontium (1/1) include calcium hydroxide, strontium hydroxide, and hydrogen gas. These products are commonly used in various industrial and laboratory applications .

Scientific Research Applications

Calcium-strontium (1/1) has numerous scientific research applications across various fields:

Biology: Strontium is often used as a tracer for calcium in biological and clinical research due to their similar chemical properties.

Medicine: Strontium compounds, such as strontium ranelate, are used in the treatment of osteoporosis.

Industry: Calcium-strontium (1/1) is used in the production of various materials, including ceramics and glass, due to its unique properties and ability to enhance the mechanical strength of these materials.

Mechanism of Action

The mechanism of action of calcium-strontium (1/1) involves the interaction of calcium and strontium ions with various molecular targets and pathways. For example, strontium ranelate stimulates calcium-sensing receptors, leading to the differentiation of pre-osteoblasts into osteoblasts, which increases bone formation . Additionally, calcium and strontium ions can replace each other in certain physiological processes, such as muscle contraction and blood clotting, due to their similar chemical properties .

Comparison with Similar Compounds

Key Research Findings and Contradictions

• Advantage in Bone Retention : Sr outperforms Ca in bone mineralization due to prolonged retention, even when Ca intake is sufficient .
• Contradiction in Bioavailability : Despite structural similarities, Sr is less absorbed and more excreted than Ca, limiting its therapeutic utility .
• Context-Dependent Behavior : In plants, Sr co-precipitation with Ca is species-specific, highlighting ecological variability .